Cas no 732221-39-5 (1H-Pyrrole-2-carboxylicacid, 4-amino-1-propyl-, ethyl ester)

• Product Name: 1H-Pyrrole-2-carboxylicacid, 4-amino-1-propyl-, ethyl ester
• CAS No: 732221-39-5
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 559310
• Update Time: 2022-09-22

1H-Pyrrole-2-carboxylicacid, 4-amino-1-propyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylicacid, 4-amino-1-propyl-, ethyl ester
• 1H-Pyrrole-2-carboxylicacid,4-amino-1-propyl-,ethylester(9CI)

• Inchi： 1S/C10H16N2O2/c1-3-5-12-7-8(11)6-9(12)10(13)14-4-2/h6-7H,3-5,11H2,1-2H3
• InChI Key： ZWDXLHJHKZVFQZ-UHFFFAOYSA-N
• SMILES： N1(CCC)C=C(N)C=C1C(OCC)=O

Computed Properties

• Exact Mass: 196.121
• Monoisotopic Mass: 196.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2A^2